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Compound of Interest

Compound Name: H-Glu-Obzl

Cat. No.: B555357

For researchers, scientists, and professionals in drug development, a thorough understanding
of the materials they work with is paramount. This guide provides a detailed overview of the
material safety data for H-Glu-Obzl, also known as L-Glutamic acid y-benzyl ester, a
compound frequently utilized in peptide synthesis and the development of bioactive molecules.
[1] The following sections present its chemical and physical properties, safety protocols, and
handling procedures to ensure safe and effective use in a laboratory setting.

Physicochemical Properties

H-Glu-Obazl is a derivative of L-Glutamic acid and serves as a critical building block in the
synthesis of complex peptides and other biologically active compounds.[1] Its physical and
chemical characteristics are summarized below.
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Property Value Source
Molecular Formula C12H15NOa [1112]
Molecular Weight 237.25 g/mol [2]
Appearance White to off-white powder/solid  [1][3][4][5]
Melting Point 162 - 167 °C /323.6 - 332.6 °F  [3][4][5]
181-182 °C [6]

Odor Odorless [31141[5]

Optical Activity

[0]20/D +19+2°, ¢ = 1% in

acetic acid

Purity =>99.0% (T)
> 98% (HPLC) [1]
CAS Number 1676-73-9

[11(21[7]

Hazard Identification and Safety

According to the available safety data sheets, H-Glu-Obzl is not classified as a hazardous
substance under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).[4][5]
However, some sources indicate potential for skin, eye, and respiratory irritation.[6] It is

essential to handle the material with appropriate care and use personal protective equipment.

GHS Hazard Statements:

Precautionary Statements:

H302: Harmful if swallowed[6]

H315: Causes skin irritation[6][8]

H319: Causes serious eye irritation[6][8]

H335: May cause respiratory irritation[6]
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray|[6]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell[6]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water[6]

e P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position
comfortable for breathing[6]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing[6]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and safety of H-Glu-Obzl.

» Handling: Avoid contact with skin, eyes, and clothing.[3][4] Do not breathe dust.[9] Ensure
adequate ventilation.[3][4] Wash hands thoroughly after handling.[4][9]

» Storage: Keep the container tightly closed in a dry and well-ventilated place.[4][9] For
maintaining product quality, it is recommended to keep it refrigerated at 2-8°C.[4]

e Incompatible Materials: Oxidizing agents.[4]

Emergency and First Aid Procedures

In case of exposure, the following first aid measures should be taken. Immediate medical
attention is required in some cases.[3][4]
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First Aid Procedures for H-Glu-Obzl Exposure.

Spill and Disposal Procedures

In the event of a spill, appropriate containment and disposal methods must be followed.

Personal Precautions: Use personal protective equipment, including splash goggles, a full

suit, a dust respirator, boots, and gloves.[9] Ensure adequate ventilation.[3][4]

Spill Containment: For small spills, use appropriate tools to place the material into a suitable

waste disposal container.[9] For large spills, shovel the material into a convenient waste

disposal container.[9]

Disposal: Dispose of the material in accordance with local, state, and federal regulations.
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Workflow for Responding to a Spill of H-Glu-Obzl.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding
environment, such as carbon dioxide or dry chemical extinguishers for small fires, and water
spray, fog, or foam for large fires.[3][9]
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e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide (CO), carbon dioxide (COz2), and nitrogen
oxides (NOXx).[4][10]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Toxicological and Ecological Information

» Acute Toxicity: No acute toxicity information is available for this product.[3]

o Environmental Hazards: The product contains no substances known to be hazardous to the
environment or that are not degradable in wastewater treatment plants.[3]

Disclaimer: This document is intended as an in-depth technical guide and is based on publicly
available Material Safety Data Sheets. It is not a substitute for the official MSDS provided by
the manufacturer. Researchers should always consult the original MSDS for the most current
and complete information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Material Safety of H-
Glu-Obzl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555357#h-glu-obzl-material-safety-data-sheet-msds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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